Cas no 117338-19-9 (Benzenamine, 3-methoxy-4-(trifluoromethoxy)-)

• Product Name: Benzenamine, 3-methoxy-4-(trifluoromethoxy)-
• CAS No: 117338-19-9
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• MDL: MFCD18390014
• CID: 3656329
• PubChem ID: 19063895
• Update Time: 2025-11-01

Benzenamine, 3-methoxy-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-4-(trifluoromethoxy)-
• 3-Methoxy-4-trifluoromethoxy-phenylamine
• DB-136805
• 3-methoxy-4-(trifluoromethoxy)aniline
• XVZZHGGFVLQTRS-UHFFFAOYSA-N
• 5-Amino-2-(trifluoromethoxy)anisole
• 117338-19-9
• AT11589
• SCHEMBL3597728

• MDL： MFCD18390014
• Inchi： 1S/C8H8F3NO2/c1-13-7-4-5(12)2-3-6(7)14-8(9,10)11/h2-4H,12H2,1H3
• InChI Key： XVZZHGGFVLQTRS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on Benzenamine, 3-methoxy-4-(trifluoromethoxy)-

Benzenamine, 3-methoxy-4-(trifluoromethoxy)- (CAS No. 117338-19-9): A Comprehensive Overview

Benzenamine, 3-methoxy-4-(trifluoromethoxy)-, identified by its CAS number 117338-19-9, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its methoxy and trifluoromethoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of Benzenamine, 3-methoxy-4-(trifluoromethoxy)- imparts a high degree of electronic richness, which is pivotal for its reactivity in organic synthesis. The presence of both electron-donating methoxy groups and electron-withdrawing trifluoromethoxy groups creates a balance that enhances its utility in constructing complex molecular frameworks. This balance is particularly advantageous in the development of drugs targeting neurological and inflammatory disorders.

In recent years, Benzenamine, 3-methoxy-4-(trifluoromethoxy)- has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents with improved pharmacokinetic profiles. For instance, studies have demonstrated its role as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and autoimmune diseases. The fluorinated aromatic ring enhances the binding affinity and metabolic stability of these inhibitors, making them more effective in clinical settings.

The compound's unique properties also make it a promising candidate for agrochemical applications. Fluorinated aromatic amines are known to exhibit enhanced pesticidal and herbicidal activities due to their ability to disrupt essential biological pathways in pests. Recent research has highlighted the use of derivatives of Benzenamine, 3-methoxy-4-(trifluoromethoxy)- in developing next-generation crop protection agents that are more environmentally sustainable and less toxic to non-target organisms.

From a synthetic chemistry perspective, Benzenamine, 3-methoxy-4-(trifluoromethoxy)- serves as a versatile building block for constructing more complex molecules. Its reactivity allows for facile functionalization at multiple positions, enabling the creation of diverse libraries of compounds for drug discovery. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to introduce additional functional groups onto the benzene core. These methodologies have led to the development of novel scaffolds with enhanced biological activity.

The pharmacological potential of Benzenamine, 3-methoxy-4-(trifluoromethoxy)- has been further explored in preclinical studies. Researchers have investigated its effects on various biological targets, including enzymes and receptors involved in pain perception, inflammation, and neurotransmission. Preliminary findings suggest that derivatives of this compound may offer therapeutic benefits in conditions such as chronic pain syndromes and neurodegenerative diseases. These studies underscore the importance of fluorinated aromatic amines as pharmacophores in drug design.

In addition to its pharmaceutical applications, Benzenamine, 3-methoxy-4-(trifluoromethoxy)- has shown promise in material science research. The compound's ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and luminescent materials. These materials have potential applications in energy storage devices, sensors, and optoelectronic devices. The unique electronic properties of fluorinated aromatic amines contribute to their suitability for these advanced technologies.

The synthesis of Benzenamine, 3-methoxy-4-(trifluoromethoxy)- presents both challenges and opportunities for chemists. While efficient synthetic routes have been developed, optimizing yield and purity remains a key focus area. Recent advances in flow chemistry and continuous manufacturing have provided new avenues for improving the production process. These innovations not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles.

The future prospects for Benzenamine, 3-methoxy-4-(trifluoromethoxy)- are promising, with ongoing research expected to uncover new applications across multiple disciplines. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of innovative solutions for global challenges in healthcare and agriculture. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process.